N-(3-acetylphenyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H12N2O3/c1-8-6-12(15-18-8)13(17)14-11-5-3-4-10(7-11)9(2)16/h3-7H,1-2H3,(H,14,17)
• InChI Key: SGJOBFPSDSIHJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

N-(3-acetylphenyl)-5-methylisoxazole-3-carboxamide (N-3-AcP-5-MeIxC) is an organic compound belonging to the isoxazole family, which is composed of heterocyclic compounds that feature a five-member ring structure with one nitrogen atom and two oxygen atoms. It is a derivative of isoxazole-3-carboxamide, which is a type of amide, and is used in a variety of scientific and medical applications. N-3-AcP-5-MeIxC is a versatile compound that has been used in numerous research studies and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Antibacterial Activity

. Researchers have investigated its potential as an antimicrobial agent due to its ability to inhibit bacterial growth.

Drug Design and Synthesis

Synthesis:: . This synthetic pathway opens avenues for designing related compounds with tailored properties.

Drug-Likeness:: . This suggests its potential as a lead compound for drug development.

Synthesis routes and methods

Procedure details

A solution of 5-methyl-3-isoxazolecarbonyl chloride (14.5 g) in acetone (30 ml) was added to a solution of m-aminoacetophenone (13.8 g) in acetone (280 ml) in the presence of anhydrous potassium carbonate (21.0 g). The mixture was stirred for 1/2hour, and then diluted with water. The precipitated product was filtered, washed with water and dried. Yield = 20.5 g (83%), m.p. 188°-190°.